Cas no 535-83-1 (Trigonelline)

Trigonelline Properties

Names and Identifiers

• 1-methylpyridinio-3-carboxylate
• trigonelline
• Pyridinium,3-carboxy-1-methyl-, inner salt
• TRIGONELLINE(RG)
• 1-methyl-3-pyridinium carboxylate
• 1-methylpyridinium-3-carbonate
• Betain nicotinate
• Caffearine
• Coffearin
• Coffearine
• Gynesine
• Gynesis
• N-methyl-3-carboxypyridinium
• Trigenolline
• Trigonellin
• NCGC00095649-01
• 3-Carboxy-1-methylpyridinium, Hydroxide, Inner salt
• 3-carboxy-1-methyl-Pyridinium hydroxide inner salt
• AC-34290
• TRIGONELLINE [HSDB]
• 1-Methyl-3-pyridiniumcarboxylate
• N-Methylnicotinic acid betaine
• 3-Carboxy-1-methylpyridinium inner salt
• NSC714350
• TRIGONELLINE (CONSTITUENT OF FENUGREEK SEED) [DSC]
• C01004
• 6138-40-5
• N'-Methylnicotinate
• 1-methylpyridin-1-ium-3-carboxylate
• N-Methylnicotinate
• 1-methylpyridinium-3-carboxylate
• NCGC00095649-03
• 1-Methyl-Nicotinic Acid Anion(Trigonelline)
• CS-0008944
• Trigenelline
• Pyridinium, 3-carboxy-1-methyl-, hydroxide, inner salt
• HMS2096H08
• UNII-3NQ9N60I00
• 535-83-1
• 1ST40340
• Caffearin
• 3NQ9N60I00
• 3-Carboxy-1-methylpyridin-1-ium hydroxide
• NCGC00095649-04
• NCGC00095649-07
• N-methyl-nicotinate
• WWNNZCOKKKDOPX-UHFFFAOYSA-N
• CCRIS 1332
• Q928965
• AB00052974
• HMS2234K22
• CHEBI:18123
• TRIGONELLINE (USP-RS)
• SCHEMBL195666
• 3-Carboxy-1-methylpyridinium hydroxide inner salt
• NSC-714350
• 1-methylpyridin-1-ium-3-carboxylic acid
• CCG-38517
• Betaine nicotinate
• NCGC00095649-02
• MFCD00054262
• BRN 3905114
• HSDB 7684
• Trigonelline,(S)
• HY-N0414
• BDBM50548713
• DTXCID906230
• Nicotinic acid N-methylbetaine
• SDCCGMLS-0066739.P001
• Pyridinium, 3-carboxy-1-methyl-, inner salt
• SMR001233244
• 3-Carboxy-1-methylpyridinium hydroxide, inner salt
• AS-17722
• FT-0689338
• NS00014578
• 1-methylnicotinate
• TRIGONELLINE [USP-RS]
• HMS3371K21
• TRIGONELLINE (CONSTITUENT OF FENUGREEK SEED)
• 5-22-02-00143 (Beilstein Handbook Reference)
• DTXSID2026230
• N'-Methylnicotinic acid
• W-105723
• AKOS005067859
• EINECS 208-620-5
• TRIGONELLINE [MI]
• MLS002153895
• SPECTRUM1500880
• N-Methylnicotinic acid
• CHEMBL350675
• MLSMR
• TrigonellineN-Methylnicotinate; Caffearine; Gynesine
• Trigonelline?
• AP-163/40806827
• +Expand

• MDL： MFCD00054262
• InChIKey： WWNNZCOKKKDOPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO2/c1-8-4-2-3-6(5-8)7(9)10/h2-5H,1H3
• SMILES： C[N+]1=CC(C([O-])=O)=CC=C1

Computed Properties

• Exact Mass: 137.047678g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.047678g/mol
• Monoisotopic Mass: 137.047678g/mol
• Topological Polar Surface Area: 44Ų
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 137.14

Experimental Properties

• Temperature: When heated to decomposition it emits toxic vapors of /nitrogen oxides/.
• LogP: -1.12540
• PSA: 44.01000
• Refractive Index: 1.5030 (estimate)
• Boiling Point: 251.96°C (rough estimate)
• Melting Point: 214-220°C
• Vapor Pressure: 3.18X10-3 mm Hg at 25 °C (est)
• Flash Point: No data available
• Solubility: In water, 1.0X10+6 mg/L at 25 °C (est) /miscible/
• Color/Form: Powder
• Density: 1.2528 (rough estimate)

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